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Compound of Interest

Compound Name: 2-Acetyl-3-methylthiophene

Cat. No.: B083005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 1-(3-methylthiophen-2-yl)ethanone, a key thiophene

derivative. This document is intended to serve as a valuable resource for researchers and

professionals engaged in organic synthesis, medicinal chemistry, and drug discovery.

Chemical Identity and Properties
IUPAC Name: 1-(3-methylthiophen-2-yl)ethanone

This compound is also known by other names such as 2-Acetyl-3-methylthiophene.[1] The

structural representation and key chemical data are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Source

Molecular Formula C₇H₈OS [1]

Molecular Weight 140.203 g/mol [1]

CAS Number 13679-72-6 [1]

Boiling Point 98-99 °C (at 14 mmHg)

Density 1.124 g/mL (at 25 °C)

Appearance Not specified

Melting Point Not available

Solubility Not specified

Spectroscopic Data
The structural elucidation of 1-(3-methylthiophen-2-yl)ethanone is confirmed through various

spectroscopic techniques. The expected spectral data are summarized below.

Table 2: Spectroscopic Data

Technique Data

¹H NMR

Expected signals for a methyl group on the

thiophene ring, two aromatic protons on the

thiophene ring, and a methyl group of the acetyl

moiety.

¹³C NMR

Expected signals corresponding to the carbon

atoms of the thiophene ring, the methyl

substituent, the carbonyl group, and the acetyl

methyl group.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound, along with

characteristic fragmentation patterns of

acetylthiophenes.
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Synthesis of 1-(3-methylthiophen-2-yl)ethanone
The primary method for the synthesis of 1-(3-methylthiophen-2-yl)ethanone is the Friedel-

Crafts acylation of 3-methylthiophene. This electrophilic aromatic substitution reaction

introduces an acetyl group onto the thiophene ring, predominantly at the 2-position due to the

directing effect of the methyl group.

Experimental Protocol: Friedel-Crafts Acylation of 3-
Methylthiophene
This protocol outlines a general procedure for the synthesis of 1-(3-methylthiophen-2-

yl)ethanone.

Materials:

3-Methylthiophene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Hydrochloric acid (HCl), concentrated

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Ice

Procedure:

In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, suspend

anhydrous aluminum chloride in dichloromethane under an inert atmosphere (e.g., nitrogen

or argon).

Cool the suspension in an ice bath to 0 °C.
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Slowly add acetyl chloride to the cooled suspension with continuous stirring.

To this mixture, add a solution of 3-methylthiophene in dichloromethane dropwise,

maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional period (the reaction progress can be monitored by Thin Layer

Chromatography).

Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of

crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the

aluminum chloride complex.

Separate the organic layer using a separatory funnel.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.

Figure 1: Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 1-(3-methylthiophen-2-yl)ethanone.

Chemical Reactivity and Potential Biological
Significance
The chemical reactivity of 1-(3-methylthiophen-2-yl)ethanone is primarily centered around the

acetyl group and the thiophene ring. The ketone functionality allows for a variety of reactions

such as reductions, oxidations, and condensation reactions to form more complex molecules

like chalcones and Schiff bases. The thiophene ring can undergo further electrophilic

substitution, although the acetyl group is deactivating.

Thiophene derivatives are known to exhibit a wide range of biological activities, and

compounds containing the acetylthiophene scaffold have been investigated for their potential

as antimicrobial, anti-inflammatory, and anticancer agents.[2] The biological activity of

thiophene-containing drugs is sometimes linked to their metabolism, which can involve the

formation of reactive metabolites through oxidation of the thiophene ring.

While specific biological data for 1-(3-methylthiophen-2-yl)ethanone is not extensively

documented in publicly available literature, its structural similarity to other biologically active

thiophenes suggests it could be a valuable scaffold for the development of novel therapeutic

agents. The modulation of various signaling pathways by thiophene-containing compounds has

been reported, often involving kinase inhibition or interaction with other key cellular targets.

Further research is warranted to explore the specific biological activities and mechanisms of

action of 1-(3-methylthiophen-2-yl)ethanone and its derivatives.

Figure 2: Potential Biological Evaluation Workflow
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Caption: A conceptual workflow for the biological evaluation of 1-(3-methylthiophen-2-

yl)ethanone.

Conclusion
1-(3-methylthiophen-2-yl)ethanone is a valuable heterocyclic ketone with well-defined chemical

properties and established synthetic routes. Its structural features make it an attractive starting

material for the synthesis of a diverse range of derivatives. While its specific biological profile

remains to be fully elucidated, the known therapeutic potential of related thiophene compounds

suggests that 1-(3-methylthiophen-2-yl)ethanone and its analogs are promising candidates for

future drug discovery and development efforts. This technical guide provides a foundational

understanding for researchers and scientists to build upon in their exploration of this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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